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Compound of Interest

Compound Name: Allylbenzene

Cat. No.: B044316

Essential Safety and Handling Guide for
Allylbenzene

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of allylbenzene, a flammable liquid that requires careful management to mitigate
risks.

Chemical Identifier:

Name: Allylbenzene

Synonyms: 3-Phenylpropene, Benzene, 2-propen-1-yl-[1]

CAS Number: 300-57-2[1]

Formula: C9H10[1]

Hazard Summary: Allylbenzene is a flammable liquid and vapor that causes serious eye
irritation.[1] It may be harmful if swallowed and can cause skin and respiratory tract irritation.[1]

[2]

Personal Protective Equipment (PPE)
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To ensure personal safety when handling allylbenzene, the following personal protective

equipment is mandatory.

PPE Category

Specification

Rationale

Eye Protection

Chemical goggles or safety
glasses.[1][2][3] Contact

lenses should not be worn.[1]

Protects against splashes and
vapors, preventing serious eye

irritation.[1]

Hand Protection

Wear suitable protective
gloves.[1][3][4] Inspect gloves
before use and use proper

removal technique.[4]

Prevents skin contact and

potential irritation.[1][2]

Skin and Body

Wear appropriate protective
clothing to prevent skin

exposure.[1][3]

Minimizes the risk of skin

contact with the chemical.

Respiratory

A NIOSH-certified organic
vapor (black cartridge)
respirator is recommended
where exposure through

inhalation may occur.[1][3]

Protects against inhalation of
vapors, which can cause

respiratory tract irritation.[1][2]

First Aid Measures

Immediate response is critical in the event of exposure to allylbenzene.
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Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air and keep them at

rest in a comfortable breathing position. If the

person feels unwell, seek medical advice.[1] If
breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[5]

Skin Contact

Immediately remove all contaminated clothing.
[1] Wash the affected area with plenty of soap

and water.[1][4] Get medical advice/attention.[1]

Eye Contact

Immediately flush eyes thoroughly with water for
at least 15 minutes.[1] Remove contact lenses if
present and easy to do, and continue rinsing.[1]

Seek medical advice/attention.[1]

Ingestion

Do NOT induce vomiting.[4][5][6] Never give
anything by mouth to an unconscious person.[1]
[4] Rinse the mouth with water and consult a

physician immediately.[4][5]

Operational Plan for Safe Handling

A systematic approach to handling allylbenzene is crucial for laboratory safety.

1. Preparation:

2. Handling:

Ensure adequate ventilation in the work area.[1][3][4]
Locate and ensure the functionality of the nearest eye wash station and safety shower.
Wear the required personal protective equipment as detailed in the table above.

Keep away from heat, sparks, open flames, and other ignition sources.[1][3][4][5][6][7][8]

Ground and bond containers and receiving equipment to prevent static discharge.[1][5][6][8]
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Use only non-sparking tools.[1][3][5][8]
Avoid all eye and skin contact and do not breathe vapor and mist.[1]
Work in a chemical fume hood whenever possible.[2]
. Storage:
Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3][4][6]

Store away from heat and incompatible materials such as strong oxidizing agents, strong
acids, and strong bases.[1][2][3][6]

. Accidental Release:
Eliminate all ignition sources.[1]
Evacuate unnecessary personnel from the area.[1][4][7]
Wear appropriate personal protective equipment.[1][3][4]
Contain the spill with dikes or absorbents to prevent it from entering sewers or streams.[1][4]

Clean up the spill using an absorbent, non-combustible material (e.g., sand, earth) and
collect it for disposal.[4]
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Workflow for Safe Handling of Allylbenzene

Preparation

Ensure Ventilation

Y

Verify Emergency Equipment

Don PPE

Y

Eliminate Ignition Sources

Handling
Y

Ground Equipment

\

Use Non-Sparking Tools

\

Avoid Contact and Inhalation

Use Fume Hood

Storage
Y

Keep Container Closed

\

Store in Cool, Ventilated Area

\

Separate from Incompatibles

Click to download full resolution via product page

Caption: Workflow for the safe handling of allylbenzene.
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Disposal Plan

Proper disposal of allylbenzene is essential to prevent environmental contamination and
ensure regulatory compliance.

1. Waste Collection:

o Collect waste allylbenzene and contaminated materials in a designated, properly labeled,
and sealed container.[9] Do not mix with other waste streams.[4]

o Label the container clearly as "Hazardous Waste" and include the chemical name
"Allylbenzene".[9]

2. Storage of Waste:

» Store waste containers in a designated, well-ventilated area, away from ignition sources and
incompatible materials.[9]

3. Disposal Procedure:

» Dispose of the waste through a licensed hazardous waste disposal company.[4]

« Follow all local, regional, and national regulations for hazardous waste disposal.[3][4]
e Do not pour allylbenzene down the drain or dispose of it in regular trash.[4][9]

» Handle uncleaned containers as you would the product itself.[4]
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Decision-Making for Allylbenzene Spill Response
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Caption: Decision-making process for allylbenzene spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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